5-cyano-2-methyl-N-(2-methylphenyl)-6-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 5-cyano-2-methyl-N-(2-methylphenyl)-6-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C28H25N3O2S2/c1-17-10-12-20(13-11-17)23(32)16-35-28-21(15-29)26(24-9-6-14-34-24)25(19(3)30-28)27(33)31-22-8-5-4-7-18(22)2/h4-14,26,30H,16H2,1-3H3,(H,31,33)
• InChI Key: IJEAKCNVLXBUDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=C(C(C(=C(N2)C)C(=O)NC3=CC=CC=C3C)C4=CC=CS4)C#N
• Molecular Formula: C28H25N3O2S2
• Molecular Weight: 499.7 g/mol

Description

5-cyano-2-methyl-N-(2-methylphenyl)-6-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C28H25N3O2S2 and its molecular weight is 499.65. The purity is usually 95%.
BenchChem offers high-quality 5-cyano-2-methyl-N-(2-methylphenyl)-6-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyano-2-methyl-N-(2-methylphenyl)-6-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds with structures similar to the one described often play a crucial role in the synthesis of heterocyclic compounds, which are vital in pharmaceuticals, agrochemicals, and materials science. For example, research shows that chromone-3-carboxamides react with cyanothioacetamide to form various heterocyclic compounds, indicating the utility of such reactions in synthesizing complex molecules with potential biological activities (Kornev, Tishin, & Sosnovskikh, 2019).

Antimicrobial and Biological Activities

Related compounds have been synthesized and evaluated for their antimicrobial properties. For instance, some derivatives have been explored for their potential in inhibiting tubulin polymerization, which could contribute to anticancer activities (Jayarajan et al., 2019). This suggests that similar structures might be researched for their biological activities.

Molecular Docking Studies

Molecular docking studies of synthesized compounds can provide insights into their potential interactions with biological targets. Research in this area explores the binding modes of compounds to specific sites on proteins, offering clues to their mechanism of action and potential therapeutic applications (Talupur, Satheesh, & Chandrasekhar, 2021).

Structural and Mechanistic Insights

Studies on the synthesis, characterization, and structural analysis of similar compounds help in understanding the chemical and physical properties that govern their reactivity and interactions with various substrates. This knowledge is crucial for designing molecules with desired properties and functions (Feklicheva (Okul) et al., 2019).

Non-linear Optical (NLO) Properties

Experimental and computational studies on compounds with related structures have also been conducted to explore their non-linear optical properties. Such properties are essential for applications in photonics and optoelectronics, indicating the broader utility of research in this area (Jayarajan et al., 2019).